Cas no 1042780-82-4 (3-Methyl-2-(thiomorpholin-4-yl)butan-1-amine)

• Product Name: 3-Methyl-2-(thiomorpholin-4-yl)butan-1-amine
• CAS No: 1042780-82-4
• MF: C₉H₂₀N₂S
• MW: 188.333500862122
• CID: 5069292
• Update Time: 2025-05-20

3-Methyl-2-(thiomorpholin-4-yl)butan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-methyl-2-(thiomorpholin-4-yl)butan-1-amine
• 3-methyl-2-thiomorpholin-4-ylbutan-1-amine
• 3-Methyl-2-thiomorpholinobutan-1-amine
• 3-Methyl-2-(thiomorpholin-4-yl)butan-1-amine

• Inchi： 1S/C9H20N2S/c1-8(2)9(7-10)11-3-5-12-6-4-11/h8-9H,3-7,10H2,1-2H3
• InChI Key： RBGOTWKZNNTQSR-UHFFFAOYSA-N
• SMILES： S1CCN(CC1)C(CN)C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 122
• XLogP3: 1.1
• Topological Polar Surface Area: 54.6

Additional information on 3-Methyl-2-(thiomorpholin-4-yl)butan-1-amine

3-Methyl-2-(thiomorpholin-4-yl)butan-1-amine: A Comprehensive Overview

3-Methyl-2-(thiomorpholin-4-yl)butan-1-amine, identified by the CAS number 1042780-82-4, is a versatile organic compound with significant applications in various fields. This compound belongs to the class of amines and features a unique structure that combines a thiomorpholine ring with a branched alkyl chain. The thiomorpholine moiety, characterized by its sulfur-containing heterocyclic structure, contributes to the compound's distinctive chemical properties and reactivity.

The synthesis of 3-Methyl-2-(thiomorpholin-4-yl)butan-1-amine typically involves multi-step processes, often starting from readily available starting materials such as thiourea or thiol derivatives. Recent advancements in synthetic chemistry have enabled more efficient and environmentally friendly methods for its production. For instance, researchers have explored the use of microwave-assisted synthesis and catalytic systems to optimize reaction conditions, reducing both time and energy consumption.

In terms of applications, 3-Methyl-2-(thiomorpholin-4-yl)butan-1-amine has found utility in pharmaceuticals, agrochemicals, and specialty chemicals. Its ability to act as a ligand in metal complexes has made it valuable in catalytic processes and materials science. Moreover, the compound's unique electronic properties make it a promising candidate for use in organic electronics and optoelectronic devices.

Recent studies have highlighted the potential of 3-Methyl-2-(thiomorpholin-4-yl)butan-1-amine in drug discovery. Researchers have investigated its role as a building block for bioactive molecules, particularly in the development of kinase inhibitors and other therapeutic agents. The compound's ability to form stable interactions with biological targets has been demonstrated through computational modeling and experimental assays.

The structural flexibility of 3-Methyl-2-(thiomorpholin -4 -yl) butan -1 -amine also lends itself to applications in polymer chemistry. Scientists have explored its use as a monomer for synthesizing novel polymers with tailored properties, such as improved thermal stability or enhanced mechanical strength. These polymers hold potential for use in high-performance materials and advanced composites.

In conclusion, 3-Methyl -2 -(thiomorpholin -4 -yl) butan -1 -amine, with its unique chemical structure and diverse functional groups, continues to be a subject of intense research interest. Its applications span multiple disciplines, driven by advancements in synthetic methods and an increasing understanding of its chemical behavior. As research progresses, this compound is expected to unlock new possibilities across various industries, solidifying its position as an important molecule in modern chemistry.